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Compound of Interest

Compound Name: 4-Biphenyl-4-yl-piperidine
CAS No.: 143867-44-1
Cat. No.: B1289365
Get Quote
. J

Executive Summary & Chemical Identity

4-Biphenyl-4-yl-piperidine (also known as 4-(4-Biphenylyl)piperidine) is a secondary amine
often used as a pharmacophore in GPCR ligand design and opioid receptor research.[1][2]
Unlike simple piperidine, the biphenyl group renders this molecule lipophilic and typically solid
at room temperature.

Proper disposal requires treating this substance as a Basic Organic Solid. The primary risks
during disposal are not flammability (as with liquid piperidine) but rather corrosivity to mucous
membranes and incompatibility with strong acids/oxidizers.

Chemical Identification Table
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Property Detail
Chemical Name 4-Biphenyl-4-yl-piperidine
4-(4-Phenylphenyl)piperidine; 4-(1,1'-Biphenyl-
Synonyms o
4-yl)piperidine
143867-44-1 (Verify against specific vendor
CAS Number o
label; derivatives vary)
Molecular Formula Ci17H19N
Molecular Weight 237.34 g/mol
Physical State Solid (Powder or Crystalline)
Functional Group Secondary Amine (Basic)

Hazard Profiling (The "Why" Behind the Protocol)

To ensure safety, we do not simply follow a checklist; we manage the reactivity of the molecule.

Functional Group Hazards[2][5][6]

o Secondary Amine (Piperidine Ring): This moiety is basic. If disposed of in "General Organic
Waste" containers that contain acidic byproducts (e.g., acetic acid, HCI traces), it will
undergo an exothermic acid-base neutralization.[1]

o Risk:[2][3][4][5][6][7] Heat generation leading to container pressurization or solvent
volatilization.

» Biphenyl Moiety: Adds significant lipophilicity.

o Risk:[2][3][4][5][6][7] High persistence in aquatic environments. Do not dispose of down
the drain.

GHS Classification (Typical)

e H315: Causes skin irritation.[2][6][7]

e H319: Causes serious eye irritation.[2][6][7]
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e H335: May cause respiratory irritation.[6]
e H302: Harmful if swallowed (Acute Tox. 4).[5][8]

Pre-Disposal Segregation Protocol

Core Directive: Never mix this compound with oxidizing agents (e.g., nitric acid, peroxides).
Secondary amines can react with nitrosating agents to form N-nitrosamines, which are potent
carcinogens.[1]

Step-by-Step Segregation
« |solation: Keep the solid waste separate from liquid solvent waste until the final pack-out.

o Labeling: Mark the container clearly as "Hazardous Waste - Solid - Basic Organic."

» Container Selection: Use High-Density Polyethylene (HDPE) or Amber Glass. Avoid metal
containers if the compound is in a wet/corrosive state.[2]

Disposal Workflow & Decision Logic

The following workflow dictates the disposal path based on the physical state of the waste.

Automated Decision Tree
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Waste Generation:
4-Biphenyl-4-yl-piperidine
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Figure 1: Logic flow for segregating 4-Biphenyl-4-yl-piperidine waste streams to prevent
incompatibility.
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Detailed Operational Procedures
Scenario A: Disposal of Pure Solid (Expired/Excess
Reagent)

Objective: Prepare for incineration without creating dust hazards.

PPE: Wear nitrile gloves, lab coat, and safety glasses. If handling >10g of fine powder, use a
P95 respirator or work in a fume hood to prevent inhalation (H335).

o Primary Containment: Transfer the solid into a clear, sealable polyethylene bag or a wide-
mouth HDPE jar.

e Secondary Containment: Place the primary container into the lab's "Solid Hazardous Waste"
drum.

o Documentation: Log the mass on the hazardous waste tag. Crucial: List "4-Biphenyl-4-yl-
piperidine" explicitly; do not just write "Organic Solid."

Scenario B: Disposal of Reaction Mixtures (Liquid)
Objective: Prevent acid-base exotherms in the waste drum.
o Characterize: Identify the bulk solvent (e.g., Dichloromethane or Methanol).
o Self-Validating Step (The "Trust" Check):
o Action: Dip a pH strip into your waste solution.

o Logic: If pH < 4, neutralize with dilute Sodium Bicarbonate before adding to the organic
waste drum.

o Why: Adding a highly acidic solution containing this amine to a basic waste drum (or vice
versa) can cause rapid gas evolution.

e Segregation: Pour into the appropriate carboy (Halogenated vs. Non-Halogenated).
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o Cap Hygiene: Wipe the thread of the waste container. Amine salts can crust on threads,
preventing a proper seal.

Scenario C: Emergency Spill Cleanup
Immediate Action: Isolate the area.
» Dry Spill: Do not dry sweep if dust generation is likely. Cover with a damp paper towel or use

a HEPA vacuum designated for chemical cleanup. Scoop into a bag and label as hazardous
waste.

o Wet Spill: Absorb with vermiculite or sand. Do not use paper towels alone if the solvent is
flammable, as this increases surface area and flammability.

o Decontamination: Wash the surface with a dilute acetic acid solution (vinegar) to neutralize
the amine residue, followed by soap and water.

Regulatory & Compliance Context (US/International)
US EPA (RCRA) Classification

While 4-Biphenyl-4-yl-piperidine is not explicitly listed with a "P" or "U" code, it falls under:

e Process Knowledge Determination: The generator must determine if it exhibits
characteristics of ignitability, corrosivity, reactivity, or toxicity.

o Likely Waste Code: If dissolved in flammable solvents, use DOO1. If pure solid, it is generally
classified as Non-RCRA Regulated Hazardous Waste (unless it passes the TCLP for specific
metals/organics, which is rare for this structure), but it must still be incinerated due to aquatic
toxicity concerns.

European Waste Catalogue (EWC)[1]

o Code 16 05 06:* Laboratory chemicals, consisting of or containing hazardous substances,
including mixtures of laboratory chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1289365?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289365?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

